Cas no 848760-74-7 (1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]-)

• Product Name: 1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]-
• CAS No: 848760-74-7
• MF: C₁₆H₁₄O₂
• MW: 238.281164646149
• CID: 716574
• Update Time: 2024-01-31

1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]-
• 4-(1H-INDOL-4-YL)BENZALDEHYDE
• 1H-Inden-1-one,2,3-dihydro-5-[4-(hydroxymethyl)phenyl]
• 4-(1H-Indol-6-yl)benzaldehyde
• 4-(1-Oxo-2,3-dihydroinden-5-yl)benzaldehyde
• 4-(3-Oxo-indan-5-yl)-benzaldehyde
• 5-(4'-hydroxymethyl-phenyl)-indan-1-one
• 5-[4-(hydroxymethyl)phenyl]-2,3-dihydroinden-1-one
• 1H-Inden-1-one, 2,3-dihydro-5-[4-(hydroxymethyl)phenyl]-

• Inchi： 1S/C16H14O2/c17-10-11-1-3-12(4-2-11)13-5-7-15-14(9-13)6-8-16(15)18/h1-5,7,9,17H,6,8,10H2
• InChI Key： GDEUQKTXERQPTC-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(C3=CC=C(CO)C=C3)C=C2)CC1

Computed Properties

• Exact Mass: 221.08400
• Monoisotopic Mass: 221.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Melting Point: 156 °C(Solv: tetrahydrofuran (109-99-9))
• Boiling Point: 457.4±44.0 °C(Predicted)
• PSA: 32.86000
• LogP: 3.64740
• pka: 14.29±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones